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molecular formula C12H11ClN2O3 B8350778 Ethyl 5-(2-chlorobenzyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2-chlorobenzyl)-1,2,4-oxadiazole-3-carboxylate

Cat. No. B8350778
M. Wt: 266.68 g/mol
InChI Key: LTSPXTUCQJLDLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09434722B2

Procedure details

This compound was prepared according to general method 2 with (step I) 2-(2-chlorophenyl)acetic acid (0.646 g; 3.78 mmol) and oxalyl chloride (0.352 mL; 4.16 mmol) in dichloromethane (12 mL) with few drops of DMF and (step II) ethyl 2-amino-2-(hydroxyimino)acetate (0.5 g; 3.78 mmol) and N,N diisopropylethylamine (1.05 mL; 6.06 mmol) in dichloromethane (6 mL) and (step III) pyridine (18 mL). The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane) to yield 0.387 g (38%) of ethyl 5-(2-chlorobenzyl)-1,2,4-oxadiazole-3-carboxylate as a white solid.
Name
2-(2-chlorophenyl)acetic acid
Quantity
0.646 g
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
0.352 mL
Type
reactant
Reaction Step Two
Name
ethyl 2-amino-2-(hydroxyimino)acetate
Quantity
0.5 g
Type
reactant
Reaction Step Three
Name
N,N diisopropylethylamine
Quantity
1.05 mL
Type
reactant
Reaction Step Four
Name
dichloromethane
Quantity
12 mL
Type
solvent
Reaction Step Five
Name
dichloromethane
Quantity
6 mL
Type
solvent
Reaction Step Six
Name
pyridine
Quantity
18 mL
Type
solvent
Reaction Step Seven
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Eight
Name
ethyl 5-(2-chlorobenzyl)-1,2,4-oxadiazole-3-carboxylate
Yield
38%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][C:9]([OH:11])=O.C(Cl)(=O)C(Cl)=O.[NH2:18][C:19](=[N:25]O)[C:20]([O:22][CH2:23][CH3:24])=[O:21].C(N(CC)C(C)C)(C)C>ClCCl.N1C=CC=CC=1.CN(C=O)C>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][C:9]1[O:11][N:25]=[C:19]([C:20]([O:22][CH2:23][CH3:24])=[O:21])[N:18]=1

Inputs

Step One
Name
2-(2-chlorophenyl)acetic acid
Quantity
0.646 g
Type
reactant
Smiles
ClC1=C(C=CC=C1)CC(=O)O
Step Two
Name
oxalyl chloride
Quantity
0.352 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Three
Name
ethyl 2-amino-2-(hydroxyimino)acetate
Quantity
0.5 g
Type
reactant
Smiles
NC(C(=O)OCC)=NO
Step Four
Name
N,N diisopropylethylamine
Quantity
1.05 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Step Five
Name
dichloromethane
Quantity
12 mL
Type
solvent
Smiles
ClCCl
Step Six
Name
dichloromethane
Quantity
6 mL
Type
solvent
Smiles
ClCCl
Step Seven
Name
pyridine
Quantity
18 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Eight
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This compound was prepared
CUSTOM
Type
CUSTOM
Details
The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane)

Outcomes

Product
Name
ethyl 5-(2-chlorobenzyl)-1,2,4-oxadiazole-3-carboxylate
Type
product
Smiles
ClC1=C(CC2=NC(=NO2)C(=O)OCC)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.387 g
YIELD: PERCENTYIELD 38%
YIELD: CALCULATEDPERCENTYIELD 38.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.